Cas no 115289-55-9 (Methyl 2-aminopent-4-enoate Hydrochloride)

• Product Name: Methyl 2-aminopent-4-enoate Hydrochloride
• CAS No: 115289-55-9
• MF: C₆H₁₂ClNO₂
• MW: 165.6180
• MDL: MFCD25955960
• CID: 2092991
• PubChem ID: 11332668
• Update Time: 2025-07-02

Methyl 2-aminopent-4-enoate Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 2-aminopent-4-enoate hydrochloride
• RS-Allylglycine methyl ester hydrochloride
• 2-Amino-pent-4-enoic acid methyl ester hydrochloride
• methyl 2-aminopent-4-enoate;hydrochloride
• alpha-Allyl-Gly-OMe HCl
• methyl DL-2-amino-4-pentenoate hydrochloride
• 4-Pentenoic acid, 2-amino-, methyl ester, hydrochloride
• 4219AJ
• SB30874
• SB34252
• SB35469
• METHYL 2-AMINOPENT-4-ENOATE HCL
• Methyl 2-aminopent-4-enoate--hydrogen chloride (1/1)
• 2-amino-pent-4-enoic acid methyl es
• Methyl2-aminopent-4-enoateHydrochloride
• DTXSID20462580
• Methyl 2-aminopent-4-enoate hydrochloride (H-DL-Gly(All)-OMe.HCl)
• DS-8403
• WHHNAMFLUXPVNV-UHFFFAOYSA-N
• AKOS024464916
• EN300-1693585
• Methyl (S)-2-Amino-4-pentenoate Hydrochloride
• 2-amino-pent-4-enoic acid methyl ester hydrochloride salt
• SCHEMBL74586
• MFCD22689194
• MFCD25955960
• Z3067784225
• CS-0158009
• 115289-55-9
• 4-Pentenoic acid, 2-amino-, methyl ester, hydrochloride (1:1)
• DB-158164
• SY333123
• Methyl 2-aminopent-4-enoate Hydrochloride

• MDL： MFCD25955960
• Inchi： 1S/C6H11NO2.ClH/c1-3-4-5(7)6(8)9-2;/h3,5H,1,4,7H2,2H3;1H
• InChI Key： WHHNAMFLUXPVNV-UHFFFAOYSA-N
• SMILES： Cl[H].O(C([H])([H])[H])C(C([H])(C([H])([H])C([H])=C([H])[H])N([H])[H])=O

Computed Properties

• Exact Mass: 165.0556563g/mol
• Monoisotopic Mass: 165.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 112
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3

Additional information on Methyl 2-aminopent-4-enoate Hydrochloride

Methyl 2-aminopent-4-enoate Hydrochloride (CAS No. 115289-55-9): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Methyl 2-aminopent-4-enoate Hydrochloride, identified by the CAS number 115289-55-9, is a compound of significant interest in the realms of chemical biology and pharmaceutical innovation. This compound, characterized by its unique structural and functional attributes, has garnered attention for its potential applications in drug development and biochemical research. The hydrochloride salt form enhances its solubility and stability, making it a versatile intermediate in synthetic chemistry and a promising candidate for further exploration.

The molecular structure of Methyl 2-aminopent-4-enoate Hydrochloride consists of a pentenone backbone with an amine substituent at the second carbon and a methyl ester group at the fourth carbon. This configuration imparts distinctive reactivity, enabling its participation in various organic transformations. The hydrochloride form further modulates its properties, facilitating its use in aqueous-based systems, which is crucial for biological assays and pharmaceutical formulations.

In recent years, Methyl 2-aminopent-4-enoate Hydrochloride has been studied for its role in the synthesis of bioactive molecules. Its dual functionality—both the amine group and the ester moiety—allows for diverse chemical modifications, making it a valuable building block in medicinal chemistry. Researchers have leveraged these properties to develop novel compounds with potential therapeutic effects.

One of the most compelling aspects of Methyl 2-aminopent-4-enoate Hydrochloride is its utility in the synthesis of peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides while avoiding their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation. The compound’s ability to undergo selective reactions at multiple sites makes it an ideal candidate for constructing complex peptidomimetic structures.

Recent advancements in computational chemistry have further highlighted the significance of Methyl 2-aminopent-4-enoate Hydrochloride. Molecular modeling studies suggest that this compound can interact with biological targets in specific ways, offering insights into its potential pharmacological activity. These studies have been instrumental in guiding experimental designs aimed at optimizing its therapeutic potential.

The pharmaceutical industry has shown particular interest in Methyl 2-aminopent-4-enoate Hydrochloride due to its potential as an intermediate in the synthesis of novel drugs. Its structural features allow for modifications that can enhance drug-like properties such as solubility, bioavailability, and metabolic stability. This has spurred research into developing new therapeutic agents targeting various diseases.

In addition to its pharmaceutical applications, Methyl 2-aminopent-4-enoate Hydrochloride has found utility in agrochemical research. Its derivatives have been explored as potential growth regulators and antimicrobial agents, contributing to the development of sustainable agricultural practices.

The synthesis of Methyl 2-aminopent-4-enoate Hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it more accessible for industrial applications. These improvements have been driven by the demand for high-purity compounds suitable for sensitive biological assays.

Economic considerations also play a significant role in the production and utilization of Methyl 2-aminopent-4-enoate Hydrochloride. The cost-effectiveness of synthetic routes and their scalability are critical factors that influence its adoption in large-scale applications. Efforts to optimize production processes have led to more economical methods without compromising quality.

The environmental impact of producing Methyl 2-aminopent-4-enoate Hydrochloride is another area of focus. Researchers are exploring greener synthetic routes that minimize waste generation and reduce energy consumption. These efforts align with broader trends in sustainable chemistry aimed at reducing the ecological footprint of chemical manufacturing.

The regulatory landscape surrounding Methyl 2-aminopent-4-enoate Hydrochloride is evolving as its applications expand. Regulatory agencies require comprehensive data on its safety and efficacy before approving new drug candidates or industrial uses. This necessitates rigorous testing protocols to ensure that all applications meet stringent quality standards.

In conclusion, Methyl 2-amino-penten-oic acid hydro-chloride (CAS No. 115289559) represents a fascinating compound with diverse applications across chemical biology and pharmaceutical research. Its unique structural features, combined with recent advancements in synthetic chemistry and computational modeling, position it as a valuable tool for developing novel bioactive molecules. As research continues to uncover new possibilities, this compound is poised to play an increasingly important role in addressing global challenges in medicine and agriculture.